Cas no 1932424-92-4 (tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate)

• Product Name: tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate
• CAS No: 1932424-92-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD28389551
• CID: 5685890
• PubChem ID: 121604751
• Update Time: 2025-05-20

tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026740129
• tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate
• EN300-24453907
• 1932424-92-4
• (1S, 2R)-2-Amino-cyclopentanecarboxylic acid tert-butyl ester

• MDL： MFCD28389551
• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)7-5-4-6-8(7)11/h7-8H,4-6,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： TUOXUKFPVXCENT-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C([C@H]1CCC[C@H]1N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate

tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate: A Comprehensive Overview

tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate is a compound with the CAS number 1932424-92-4, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of cyclopentane, a five-membered hydrocarbon ring, and features a tert-butyl group attached to the cyclopentane ring at the 1-position. The stereochemistry of the compound is defined by its S configuration at the 1-position and R configuration at the 2-position, making it a chiral molecule with potential applications in asymmetric synthesis and drug development.

The structure of tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate consists of a cyclopentane ring substituted with an amino group (-NH₂) at the 2-position and a carboxylic acid derivative (-COO-t-Bu) at the 1-position. The tert-butyl group serves as a bulky substituent, which can influence the steric environment around the molecule and play a crucial role in its reactivity and selectivity in various chemical reactions. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the importance of tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate in asymmetric catalysis. Researchers have explored its use as a chiral ligand or catalyst in enantioselective reactions, such as aldol reactions and Michael additions. The stereochemical properties of this compound make it an ideal candidate for inducing high enantioselectivity in these reactions, which is critical for the production of chiral drugs with specific therapeutic effects.

In addition to its role in catalysis, tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate has been investigated for its potential as a building block in medicinal chemistry. Its cyclopentane backbone provides structural rigidity, which can be advantageous in designing molecules with desired pharmacokinetic properties. Furthermore, the presence of an amino group and a carboxylic acid derivative allows for various functionalization strategies, enabling the creation of diverse bioactive compounds.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility and electronic structure, which are essential for predicting its behavior in different chemical environments. These studies have also highlighted potential applications in materials science, where the compound's unique stereochemistry could be exploited for designing novel materials with tailored properties.

The synthesis of tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate typically involves multi-step processes that require precise control over stereochemistry. Common methods include ring-opening reactions of cyclic intermediates or stereoselective additions to unsaturated systems. The use of chiral auxiliaries or catalysts has been instrumental in achieving high enantiomeric excess during these syntheses.

In conclusion, tert-butyl (1S,2R)-2-aminocyclopentane-1-carboxylate is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and stereochemical properties make it a valuable tool for researchers aiming to develop novel chiral molecules with specific biological activities. As research continues to uncover new applications and synthetic routes for this compound, its role in advancing chemical science is expected to grow further.